N-(2-cyanoethyl)-2-(1,2-dimethyl-1H-indol-3-yl)-N-methyl-2-oxoacetamide

• IUPAC Name: N-(2-cyanoethyl)-2-(1,2-dimethylindol-3-yl)-N-methyl-2-oxoacetamide
• InChI: InChI=1S/C16H17N3O2/c1-11-14(12-7-4-5-8-13(12)19(11)3)15(20)16(21)18(2)10-6-9-17/h4-5,7-8H,6,10H2,1-3H3
• InChI Key: MWXNKHPRTGREQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C(=O)C(=O)N(C)CCC#N
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

N-(2-cyanoethyl)-2-(1,2-dimethyl-1H-indol-3-yl)-N-methyl-2-oxoacetamide, commonly known as C646, is a small molecule inhibitor that has gained increasing attention in recent years due to its potential applications in cancer research. C646 is a histone acetyltransferase (HAT) inhibitor that targets the p300/CBP-associated factor (PCAF) and p300/CBP HATs, which are enzymes that play a crucial role in gene expression and cellular processes.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Moldovan et al. (2017) discusses the synthesis of indol-3-yl-oxoacetamides, including compounds structurally similar to N-(2-cyanoethyl)-2-(1,2-dimethyl-1H-indol-3-yl)-N-methyl-2-oxoacetamide. These compounds were evaluated for their potential as ligands for cannabinoid receptors, highlighting their significance in biological research (Moldovan et al., 2017).

Marine Inspired Modulators

• Research by Ibrahim et al. (2017) focused on marine-inspired indole alkaloids, demonstrating their potential as antidepressant and sedative drug leads. This study emphasizes the importance of indole structures in developing new therapeutic agents, relevant to the chemical structure (Ibrahim et al., 2017).

Synthesis of Derivatives

• Shatsauskas et al. (2017) explored the synthesis of various derivatives of compounds like N-(2-cyanoethyl)-2-(1,2-dimethyl-1H-indol-3-yl)-N-methyl-2-oxoacetamide. This study contributes to understanding the chemical transformations and potential applications of such compounds in pharmaceutical research (Shatsauskas et al., 2017).

Nonlinear Optical Materials

• A study by Gainsford et al. (2008) investigated the structural properties of compounds including cyanoacetamide derivatives, relevant to the development of nonlinear optical materials. This highlights the potential application of similar compounds in material science (Gainsford et al., 2008).

Synthesis and Biological Activity

• Attaby et al. (2007) synthesized and evaluated the biological activity of 4(1H-Indol-3-yl)-2-Thioxopyridine derivatives. Such research underscores the pharmaceutical potential of indole derivatives, relevant to the compound (Attaby et al., 2007).

Antimicrobial and Cytotoxic Activity

• Noolvi et al. (2014) conducted a study on the synthesis of N,N-Dimethyltryptamine derivatives and evaluated their antimicrobial and cytotoxic activities. This research provides insight into the potential medical applications of similar compounds (Noolvi et al., 2014).

Antioxidant Properties

• Gopi and Dhanaraju (2020) investigated the antioxidant properties of certain acetamide derivatives. This study is significant for understanding the potential health benefits of compounds structurally similar to N-(2-cyanoethyl)-2-(1,2-dimethyl-1H-indol-3-yl)-N-methyl-2-oxoacetamide (Gopi & Dhanaraju, 2020).